Cas no 142776-10-1 ( )

  structure
  structure
Product name: 
CAS No:142776-10-1
MF:C8H11F3N2O
MW:208.180952310562
CID:903470

  Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane, 1-methyl-2-(trifluoroacetyl)-, (1R)- (9CI)
    •  
    • Inchi: 1S/C8H11F3N2O/c1-7-2-5(12-4-7)3-13(7)6(14)8(9,10)11/h5,12H,2-4H2,1H3/t5?,7-/m1/s1
    • InChI Key: JZDPKWJDLPSRGI-NQPNHJOESA-N
    • SMILES: [C@@]12(C)CC(NC1)CN2C(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 208.08243
  • Monoisotopic Mass: 208.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • PSA: 32.34

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